Chloroacetonitrile
Chloroacetonitrile
Chloroacetonitrile appears as a colorless liquid with a pungent odor. Flash point 118°F. Insoluble in water and denser than water. Hence, sinks in water. Very toxic by ingestion, inhalation and skin absorption. A lachrymator. Used to make other chemicals and as a fumigant.
Chloroacetonitrile is a nitrile.
Chloroacetonitrile is a nitrile.
Brand Name:
Vulcanchem
CAS No.:
107-14-2
VCID:
VC20893073
InChI:
InChI=1S/C2H2ClN/c3-1-2-4/h1H2
SMILES:
C(C#N)Cl
Molecular Formula:
C2H2ClN
ClCH2CN
C2H2ClN
ClCH2CN
C2H2ClN
Molecular Weight:
75.5 g/mol
Chloroacetonitrile
CAS No.: 107-14-2
Cat. No.: VC20893073
Molecular Formula: C2H2ClN
ClCH2CN
C2H2ClN
Molecular Weight: 75.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Chloroacetonitrile appears as a colorless liquid with a pungent odor. Flash point 118°F. Insoluble in water and denser than water. Hence, sinks in water. Very toxic by ingestion, inhalation and skin absorption. A lachrymator. Used to make other chemicals and as a fumigant. Chloroacetonitrile is a nitrile. |
|---|---|
| CAS No. | 107-14-2 |
| Molecular Formula | C2H2ClN ClCH2CN C2H2ClN |
| Molecular Weight | 75.5 g/mol |
| IUPAC Name | 2-chloroacetonitrile |
| Standard InChI | InChI=1S/C2H2ClN/c3-1-2-4/h1H2 |
| Standard InChI Key | RENMDAKOXSCIGH-UHFFFAOYSA-N |
| SMILES | C(C#N)Cl |
| Canonical SMILES | C(C#N)Cl |
| Boiling Point | 259 to 261 °F at 760 mm Hg (NTP, 1992) 126.0 °C 126.5 °C 126 °C |
| Colorform | Colorless liquid |
| Flash Point | 118 °F (NTP, 1992) 47 °C |
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